Ethyl 4-(2-(2-methoxyethoxy)isonicotinoyl)piperazine-1-carboxylate
Description
Ethyl 4-(2-(2-methoxyethoxy)isonicotinoyl)piperazine-1-carboxylate, also known as JNJ-7777120, is a chemical compound that has been extensively studied for its potential use in the treatment of various diseases. This compound is a selective antagonist of the adenosine A2A receptor and has been shown to have promising therapeutic effects in preclinical studies.
Scientific Research Applications
Kinase Inhibition
The piperazine moiety is frequently utilized in kinase inhibitors due to its ability to optimize pharmacokinetic properties and facilitate interactions with target macromolecules . Ethyl 4-(2-(2-methoxyethoxy)isonicotinoyl)piperazine-1-carboxylate, with its piperazine core, could serve as a potential scaffold for developing novel kinase inhibitors that can be used in cancer therapy.
Receptor Modulation
Piperazine derivatives are known to act as receptor modulators. The subject compound could be explored for its efficacy in modulating receptors, which may have implications in treating neurological disorders .
Synthetic Intermediate
Due to the chemical reactivity of piperazine-based synthons, this compound can be a valuable synthetic intermediate in the preparation of biologically active molecules, potentially leading to the discovery of new therapeutic agents .
Antibacterial and Antifungal Applications
Piperazine compounds have shown a wide spectrum of biological activities, including antibacterial and antifungal properties. Ethyl 4-(2-(2-methoxyethoxy)isonicotinoyl)piperazine-1-carboxylate could be studied for its potential use in developing new antimicrobial agents .
Anticancer Activity
The structural flexibility of the piperazine ring allows for the development of compounds with anticancer activity. Research into the subject compound could focus on its potential application in targeted cancer therapies .
Antidepressant and Antihistamine Effects
Piperazine derivatives have been associated with antidepressive and antihistamine activities. This compound could be investigated for its potential use in psychiatric and allergy treatments .
properties
IUPAC Name |
ethyl 4-[2-(2-methoxyethoxy)pyridine-4-carbonyl]piperazine-1-carboxylate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H23N3O5/c1-3-23-16(21)19-8-6-18(7-9-19)15(20)13-4-5-17-14(12-13)24-11-10-22-2/h4-5,12H,3,6-11H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AGJUYBCVTKMMJC-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)N1CCN(CC1)C(=O)C2=CC(=NC=C2)OCCOC |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H23N3O5 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
337.37 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 4-(2-(2-methoxyethoxy)isonicotinoyl)piperazine-1-carboxylate | |
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